Suprastat

• IUPAC Name: 4-[[[4-(aminomethyl)phenyl]carbamoyl-(4-hydroxybutyl)amino]methyl]-N-hydroxybenzamide
• InChI: InChI=1S/C20H26N4O4/c21-13-15-5-9-18(10-6-15)22-20(27)24(11-1-2-12-25)14-16-3-7-17(8-4-16)19(26)23-28/h3-10,25,28H,1-2,11-14,21H2,(H,22,27)(H,23,26)
• InChI Key: VTRGFHYHEAEHGS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CN)NC(=O)N(CCCCO)CC2=CC=C(C=C2)C(=O)NO
• Molecular Formula: C20H26N4O4
• Molecular Weight: 386.4 g/mol

Description

Suprastat is a novel, potent, and selective inhibitor of histone deacetylase 6 (HDAC6). It has shown significant potential in enhancing immunotherapy, particularly in melanoma models . The compound was designed using in silico simulations, and its efficacy has been demonstrated through various in vitro and in vivo studies .

Scientific Research Applications

Suprastat has a wide range of scientific research applications, including:

Chemistry: Used as a tool to study the inhibition of histone deacetylase 6 and its effects on various biochemical pathways.

Biology: Helps in understanding the role of histone deacetylase 6 in cellular processes and its potential as a therapeutic target.

Medicine: Shows promise in enhancing immunotherapy for cancer treatment, particularly in melanoma models.

Industry: Potential applications in the development of new therapeutic agents and drug formulations.

Mechanism of Action

Suprastat acts as an HDAC6 inhibitor. HDAC6 is an enzyme that removes acetyl groups from an ε-N-acetyl lysine amino acid on a histone, allowing the histones to wrap the DNA more tightly. By inhibiting HDAC6, this compound prevents this deacetylation, leading to a more relaxed DNA structure and promoting gene transcription.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Suprastat involves multiple steps, starting with the preparation of the core structure, followed by the introduction of functional groups that enhance its inhibitory activity. The key steps include:

Formation of the Core Structure: This involves the use of specific reagents and catalysts to form the basic skeleton of the compound.

Functional Group Introduction: Aminomethyl and hydroxyl groups are introduced to the capping group of this compound.

Industrial Production Methods

Industrial production of this compound would likely involve scaling up the synthetic routes used in laboratory settings. This includes optimizing reaction conditions to ensure high yield and purity. The use of automated reactors and continuous flow systems can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions

Suprastat undergoes several types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen.

Substitution: This reaction involves the replacement of one functional group with another.

Common Reagents and Conditions

Oxidation: Common reagents include potassium permanganate and chromium trioxide.

Reduction: Common reagents include lithium aluminum hydride and sodium borohydride.

Substitution: Common reagents include halogens and nucleophiles.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may result in the formation of ketones or aldehydes, while reduction may produce alcohols .

Comparison with Similar Compounds

Suprastat is unique in its high selectivity for histone deacetylase 6 compared to other isoforms. This selectivity is a hundred- to a thousand-fold higher than other histone deacetylase inhibitors . Similar compounds include:

Vorinostat: A pan-histone deacetylase inhibitor with inhibitory activity against multiple isoforms.

HDAC6-IN-17: A potent inhibitor of histone deacetylase 6 with cytotoxic activity against human cancer cell lines.

This compound’s unique selectivity and low cytotoxicity make it a promising candidate for further research and development in cancer therapy .